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Compound of Interest

Compound Name:
Methyl 4-methylthiazole-2-

carboxylate

Cat. No.: B077814 Get Quote

An In-depth Technical Guide to Methyl 4-methylthiazole-2-carboxylate

Introduction
Methyl 4-methylthiazole-2-carboxylate is a heterocyclic organic compound featuring a

thiazole ring, which is a common scaffold in medicinal chemistry. Thiazole derivatives are

known to exhibit a wide range of biological activities, making them important intermediates in

the development of new pharmaceutical agents. This document provides a comprehensive

overview of the structure, properties, and synthesis of Methyl 4-methylthiazole-2-
carboxylate, tailored for researchers and professionals in the field of drug development.

Chemical Structure and Formula
The molecular structure of Methyl 4-methylthiazole-2-carboxylate consists of a central

thiazole ring substituted with a methyl group at the 4-position and a methyl carboxylate group

at the 2-position.

Chemical Formula: C₆H₇NO₂S[1]

SMILES: COC(=O)c1nc(C)cs1

InChI Key: QYBUZTKTDPPXJR-UHFFFAOYSA-N

Caption: Chemical structure of Methyl 4-methylthiazole-2-carboxylate.
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Physicochemical Properties
A summary of the key physicochemical properties of Methyl 4-methylthiazole-2-carboxylate
is presented in the table below. These properties are crucial for understanding the compound's

behavior in various experimental and physiological settings.

Property Value Reference

Molecular Weight 157.19 g/mol [1]

Exact Mass 157.01974964 Da [1]

Appearance Solid

Melting Point 62-67 °C

Boiling Point 233.933 °C [1]

Density 1.245 g/cm³ [1]

Vapor Pressure 0.054 mmHg at 25°C [1]

XLogP3 1.5 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Rotatable Bond Count 2 [1]

Synthesis and Experimental Protocols
While a specific, detailed protocol for the synthesis of Methyl 4-methylthiazole-2-carboxylate
is not readily available in the provided search results, a general synthetic route can be inferred

from the synthesis of analogous thiazole compounds. A common method for forming the

thiazole ring is the Hantzsch thiazole synthesis.

A plausible synthetic pathway could involve the reaction of a thioamide with an α-haloketone.

For the target molecule, this could involve the reaction of methyl 2-chloro-3-oxobutanoate with

a suitable thioamide, followed by esterification if necessary.
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Below is a generalized experimental workflow for the synthesis of a substituted thiazole

carboxylate, which could be adapted for Methyl 4-methylthiazole-2-carboxylate.

Generalized Synthesis Workflow

Starting Materials
(e.g., Thioamide, α-haloketone)

Reaction in Solvent
(e.g., Ethanol)

Reflux for several hours

Aqueous Workup
(Neutralization, Extraction)

Purification
(e.g., Column Chromatography)

Characterization
(NMR, MS, IR)

Methyl 4-methylthiazole-2-carboxylate
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Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of thiazole derivatives.

Representative Experimental Protocol:

Reaction Setup: To a solution of the appropriate thioamide in a suitable solvent (e.g.,

ethanol), add an equimolar amount of the corresponding α-haloketone or α-halo ester.

Reaction Conditions: The reaction mixture is typically stirred and heated under reflux for

several hours until the reaction is complete, as monitored by Thin Layer Chromatography

(TLC).

Workup: After cooling to room temperature, the solvent is removed under reduced pressure.

The residue is then dissolved in an organic solvent (e.g., ethyl acetate) and washed with a

saturated aqueous solution of sodium bicarbonate and brine.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and

concentrated. The crude product is then purified by column chromatography on silica gel to

afford the desired thiazole carboxylate.

Characterization: The structure and purity of the final compound are confirmed by

spectroscopic methods such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry

(MS), and Infrared (IR) spectroscopy. 1H NMR spectral data for Methyl 4-methylthiazole-2-
carboxylate is available in spectral databases[2].

Applications in Research and Drug Development
The 2-amino-4-methylthiazole scaffold, a close analog, is a crucial building block in the

synthesis of various biologically active molecules and medicinally useful agents[3]. Derivatives

of ethyl 2-amino-4-methylthiazole-5-carboxylate have demonstrated significant antileukemic

activity[3]. Given these precedents, Methyl 4-methylthiazole-2-carboxylate serves as a

valuable intermediate for the synthesis of novel compounds with potential therapeutic

applications, including but not limited to anti-inflammatory, antibacterial, and anticancer agents.

Researchers can utilize this compound as a starting material for further chemical modifications

to explore its structure-activity relationships.
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Safety Information
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Methyl 4-methylthiazole-2-carboxylate is classified with the GHS07 pictogram,

indicating that it may cause eye irritation (H319). Appropriate personal protective equipment,

including safety glasses, should be worn when handling this compound. Standard laboratory

safety procedures should be followed to minimize exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylthiazole-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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